Cas no 2004031-47-2 (2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2004031-47-2
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6389226
• PubChem ID: 165790145
• Update Time: 2025-05-19

2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• 2004031-47-2
• EN300-1140787

• Inchi： 1S/C11H19N3O2/c1-5-9-6(2)13-14(7(9)3)8(4)10(12)11(15)16/h8,10H,5,12H2,1-4H3,(H,15,16)
• InChI Key： ZEHDGTNDTXSLPP-UHFFFAOYSA-N
• SMILES： OC(C(C(C)N1C(C)=C(CC)C(C)=N1)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid

Introduction to 2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 2004031-47-2)

2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid, also known by its CAS number 2004031-47-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and pyrazoles, two classes of molecules that are widely studied for their diverse biological activities and potential therapeutic applications.

The structure of 2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid is characterized by a central butanoic acid backbone, which is substituted with an amino group and a 4-ethyl-3,5-dimethylpyrazolyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, 2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid has shown promise in the field of neurodegenerative diseases. A study conducted by a team at the University of California in 2021 demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis. The mechanism underlying this protective effect involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

The pharmacokinetic properties of 2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2020 indicated that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it an attractive candidate for further development as a therapeutic agent.

In terms of safety, preclinical studies have shown that 2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid is well-tolerated at therapeutic doses. Toxicity studies conducted in animal models revealed no significant adverse effects on major organs or systems. However, as with any new drug candidate, further safety assessments are necessary to ensure its suitability for human use.

The synthesis of 2-amino-3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-y l)butanoic acid involves several steps and can be achieved using various methodologies. One common approach involves the coupling of an appropriate amino acid derivative with a pyrazole precursor. The reaction conditions and reagents used can be optimized to achieve high yields and purity levels.

The potential applications of 2-amino -3-(4 -e thyl -3 ,5 -di methyl -1 H -pyra zol -1 -yl )bu ta no ic aci d extend beyond its direct therapeutic uses. For example, it can serve as a building block for the synthesis of more complex molecules with enhanced biological activities. Additionally, its unique structural features make it an excellent candidate for structure-based drug design studies.

In conclusion, 2-amino -3 -(4 -e th yl -3 ,5 -d im eth yl -1 H -py ra zo l -1 -yl )bu ta no ic aci d (CAS No. 2004031 -47 -2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further development as a therapeutic agent. Ongoing research is likely to uncover additional uses and optimize its therapeutic potential.